Cas no 548461-24-1 (2-(2-nitrophenyl)methylcyclopentan-1-one)

• Product Name: 2-(2-nitrophenyl)methylcyclopentan-1-one
• CAS No: 548461-24-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 3417462
• PubChem ID: 11746112
• Update Time: 2025-05-26

2-(2-nitrophenyl)methylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANONE, 2-[(2-NITROPHENYL)METHYL]-
• 2-[(2-nitrophenyl)methyl]cyclopentan-1-one
• CS-0223881
• Z813018328
• EN300-116911
• AKOS010639907
• 548461-24-1
• G41078
• YWA46124
• 2-(2-nitrophenyl)methylcyclopentan-1-one

• Inchi： 1S/C12H13NO3/c14-12-7-3-5-10(12)8-9-4-1-2-6-11(9)13(15)16/h1-2,4,6,10H,3,5,7-8H2
• InChI Key： WHRFCXKVKLNWAI-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-(2-nitrophenyl)methylcyclopentan-1-one

2-(2-Nitrophenyl)methylcyclopentan-1-one: A Comprehensive Overview

The compound with CAS No. 548461-24-1, commonly referred to as 2-(2-nitrophenyl)methylcyclopentan-1-one, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecular formula of this compound is C₁₃H₁₃NO₃, and its molecular weight is approximately 237.25 g/mol. The compound consists of a cyclopentanone ring substituted with a methyl group at position 1 and a nitrophenyl group at position 2, making it a derivative of cyclopentanone.

The synthesis of 2-(2-nitrophenyl)methylcyclopentan-1-one involves several steps, including the nitration of phenol derivatives and subsequent cyclization reactions. Recent studies have explored the use of green chemistry methods to synthesize this compound, reducing the environmental impact of its production. For instance, researchers have employed microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

The physical properties of this compound are critical for its applications. It has a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions and as an intermediate in pharmaceutical synthesis.

In terms of biological activity, 2-(2-nitrophenyl)methylcyclopentan-1-one has shown promise in recent studies as a potential anticancer agent. Researchers have investigated its ability to inhibit specific enzymes involved in cancer cell proliferation, such as tyrosine kinases. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a promising candidate for further drug development.

The application of this compound extends beyond pharmacology. It has been utilized as a building block in the synthesis of more complex molecules, including natural product analogs and bioactive compounds. Its rigid structure and functional groups make it an ideal substrate for various chemical transformations, such as nucleophilic additions and cross-coupling reactions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-(2-nitrophenyl)methylcyclopentan-1-one with greater accuracy. Quantum mechanical calculations have revealed that the nitro group plays a significant role in stabilizing the molecule's electronic structure, enhancing its reactivity in certain chemical transformations.

In conclusion, 2-(2-nitrophenyl)methylcyclopentan-1-one is a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with recent advancements in synthesis and computational methods, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover its potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.